In-Depth Technical Guide to the Chemical Properties of DL-Aspartic Acid Hemimagnesium Salt
In-Depth Technical Guide to the Chemical Properties of DL-Aspartic Acid Hemimagnesium Salt
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties of DL-Aspartic acid hemimagnesium salt, a compound of interest in various scientific and pharmaceutical applications. This document details its physicochemical characteristics, reactivity, and stability, supported by experimental methodologies and relevant biochemical pathway diagrams.
Chemical and Physical Properties
DL-Aspartic acid hemimagnesium salt is the magnesium salt of the racemic mixture of the amino acid aspartic acid. The "hemimagnesium" designation indicates a 2:1 molar ratio of aspartic acid to magnesium. It is also referred to as magnesium DL-aspartate.
General Properties
| Property | Value | Source |
| IUPAC Name | magnesium;2-aminobutanedioate | [1] |
| Synonyms | DL-Aspartic acid magnesium salt, Magnesium DL-aspartate | [2] |
| CAS Number | 1187-91-3 | [2] |
| Molecular Formula | C₈H₁₂MgN₂O₈ | [1] |
| Molecular Weight | 288.49 g/mol | [1] |
| Appearance | White to off-white crystalline powder | [2] |
Physicochemical Data
| Parameter | Value | Experimental Notes | Source |
| Melting Point | Decomposes above 324°C | Data for DL-Aspartic Acid. The salt form is expected to have a high decomposition temperature. A precise melting point is not consistently reported, as it decomposes upon heating. | [3] |
| Boiling Point | 264.1°C at 760 mmHg | This reported value is likely for the free amino acid and not the salt, which would decompose before boiling. | [2] |
| Solubility | Freely soluble in water; Insoluble in organic solvents like alcohol. | The solubility in water is a key characteristic, facilitating its use in aqueous formulations. | [4] |
| Flash Point | 113.5°C | [2] |
Synthesis and Reactivity
Synthesis of DL-Aspartic Acid Hemimagnesium Salt
A common method for the synthesis of DL-Aspartic acid hemimagnesium salt involves the reaction of DL-aspartic acid with a magnesium base, such as magnesium oxide or magnesium carbonate, in an aqueous solution.
Experimental Protocol: Synthesis of DL-Aspartic Acid Hemimagnesium Salt
-
Reaction Setup: To a stirred solution of deionized water, add a stoichiometric amount of magnesium oxide (or magnesium carbonate).
-
Addition of DL-Aspartic Acid: Slowly add a 2-molar equivalent of DL-aspartic acid to the magnesium oxide suspension.
-
Reaction Conditions: Heat the mixture to reflux for 2-3 hours to ensure complete reaction. The pH of the solution should be monitored and adjusted to a range of 5.5-7.5 using either magnesium oxide or DL-aspartic acid as needed.
-
Isolation: Filter the resulting solution to remove any unreacted starting materials. The filtrate is then concentrated by evaporation.
-
Precipitation: The concentrated aqueous solution is added to a cold non-aqueous solvent, such as acetone (B3395972) or ethanol, with vigorous stirring to precipitate the DL-Aspartic acid hemimagnesium salt.
-
Purification and Drying: The precipitate is collected by filtration, washed with the non-aqueous solvent, and dried under vacuum to yield the final product.
Reactivity Profile
The reactivity of DL-Aspartic acid hemimagnesium salt is primarily governed by the functional groups of the aspartic acid moiety and the coordination chemistry of the magnesium ion.
-
Amino Group Reactions: The amino group can undergo reactions typical of primary amines, such as acylation and alkylation.
-
Carboxylic Acid Group Reactions: The carboxylate groups are involved in the ionic bonding with the magnesium ion. They can potentially participate in esterification reactions under acidic conditions.
-
Chelation: Magnesium is a divalent cation that forms a chelate with two molecules of aspartic acid. This chelation enhances the stability of the magnesium ion in solution. Chelated magnesium is generally more bioavailable than its inorganic salt counterparts.[5]
Stability
The stability of DL-Aspartic acid hemimagnesium salt is a critical parameter for its storage and formulation.
Key Stability Considerations:
-
Thermal Stability: As indicated by its high decomposition temperature, the compound is relatively stable to heat in its solid form. Thermal analysis of magnesium hydrogen aspartate shows that dehydration is the initial thermal event, followed by decomposition at higher temperatures.
-
Hygroscopicity: The salt can be hygroscopic and should be stored in a dry environment to prevent moisture absorption.
-
Solution Stability: The stability of the salt in aqueous solutions is pH-dependent. In acidic solutions, there is a risk of racemization of L-aspartic acid to the D-enantiomer.[6]
Experimental Protocol: Stability Testing
A typical stability testing protocol for a pharmaceutical salt like DL-Aspartic acid hemimagnesium salt involves storing the substance under controlled conditions of temperature and humidity and analyzing its physical and chemical properties at specified time intervals.
-
Sample Preparation: Package the DL-Aspartic acid hemimagnesium salt in its intended container-closure system.
-
Storage Conditions: Store the samples in stability chambers under long-term (e.g., 25°C/60% RH) and accelerated (e.g., 40°C/75% RH) conditions.
-
Testing Intervals: Analyze the samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for long-term testing and 0, 3, 6 months for accelerated testing).[7][8]
-
Analytical Parameters: Monitor for changes in appearance, assay of the active substance, degradation products, moisture content, and dissolution (if in a formulated product).
Signaling and Metabolic Pathways
The components of DL-Aspartic acid hemimagnesium salt, aspartate and magnesium, are integral to numerous biological processes.
Aspartate Metabolism
Aspartate is a non-essential amino acid that plays a central role in metabolism. It is a key intermediate in the citric acid cycle and the urea (B33335) cycle, and a precursor for the synthesis of other amino acids and nucleotides.[3]
Caption: Simplified overview of the central role of Aspartate in metabolism.
Magnesium Transport and Signaling
Magnesium is an essential mineral and a cofactor for hundreds of enzymes. Its transport across cell membranes and its role in intracellular signaling are critical for cellular function.[9]
Caption: Key components of cellular magnesium transport and its intracellular roles.
Experimental Workflows
Workflow for Characterization of DL-Aspartic Acid Hemimagnesium Salt
A systematic workflow is essential for the comprehensive characterization of a pharmaceutical salt.
Caption: A logical workflow for the comprehensive characterization of the salt.
Experimental Protocol: Solubility Determination
The equilibrium solubility method is a standard procedure to determine the solubility of a compound.
-
Sample Preparation: Add an excess amount of DL-Aspartic acid hemimagnesium salt to a known volume of the desired solvent (e.g., water, ethanol) in a sealed container.
-
Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
-
Sample Collection and Analysis: After equilibration, allow any undissolved solid to settle. Carefully withdraw an aliquot of the supernatant and filter it to remove any solid particles.
-
Quantification: Analyze the concentration of the dissolved salt in the filtrate using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or a specific titration method for magnesium or aspartate.
-
Calculation: The solubility is expressed as the concentration of the salt in the saturated solution (e.g., in mg/mL or mol/L). This procedure is repeated for each solvent and at different temperatures if required.[4][10]
References
- 1. DL-Aspartic acid hemimagnesium salt | C4H5MgNO4 | CID 60145876 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Cas 1187-91-3,DL-Aspartic acid hemimagnesium salt | lookchem [lookchem.com]
- 3. Aspartic acid - Wikipedia [en.wikipedia.org]
- 4. uobabylon.edu.iq [uobabylon.edu.iq]
- 5. researchgate.net [researchgate.net]
- 6. tandfonline.com [tandfonline.com]
- 7. japsonline.com [japsonline.com]
- 8. edaegypt.gov.eg [edaegypt.gov.eg]
- 9. Intracellular magnesium homeostasis - Magnesium in the Central Nervous System - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 10. bibliotecadigital.ipb.pt [bibliotecadigital.ipb.pt]
